N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H21NO4/c1-13-15-6-4-5-7-16(15)25-19(13)20(22)21-11-10-14-8-9-17(23-2)18(12-14)24-3/h4-9,12H,10-11H2,1-3H3,(H,21,22)
• InChI Key: HAJNUQVFVOPXFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide, also known as URB597, is a synthetic compound that has gained significant attention in the scientific community for its potential therapeutic applications. URB597 is a potent inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down the endocannabinoid anandamide. By inhibiting FAAH, URB597 increases the levels of anandamide in the brain, leading to a range of biochemical and physiological effects.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide works by inhibiting FAAH, an enzyme that breaks down the endocannabinoid anandamide. Anandamide is a naturally occurring compound in the body that binds to cannabinoid receptors in the brain, producing a range of biochemical and physiological effects. By inhibiting FAAH, N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide increases the levels of anandamide in the brain, leading to increased activation of cannabinoid receptors and a range of effects, including pain relief, reduced anxiety, and improved mood.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide has been shown to produce a range of biochemical and physiological effects, including pain relief, reduced anxiety, and improved mood. Studies have also shown that N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide can improve cognitive function in animal models of Alzheimer's disease, suggesting that it may have potential therapeutic applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide in lab experiments is its specificity for FAAH, which allows for precise modulation of the endocannabinoid system. However, N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide has a relatively short half-life, which can make it difficult to maintain consistent levels in experiments. Additionally, N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide can be expensive to synthesize, which can limit its use in some research settings.

Future Directions

There are numerous potential future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide. One area of focus is the development of more potent and selective FAAH inhibitors, which could have even greater therapeutic potential. Additionally, researchers are exploring the use of N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide in combination with other drugs, such as non-steroidal anti-inflammatory drugs (NSAIDs), to improve pain relief. Finally, there is growing interest in the use of N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide in the treatment of addiction, particularly in the context of opioid addiction.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide is synthesized through a multi-step process that involves the reaction of 3,4-dimethoxyphenethylamine with 3-methyl-2-benzofuran-1-carboxylic acid chloride. The resulting intermediate is then converted to N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide through a series of chemical reactions.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications in a range of conditions, including pain, anxiety, depression, and addiction. One of the most promising areas of research involves the use of N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide in the treatment of chronic pain. Studies have shown that N-[2-(3,4-dimethoxyphenyl)ethyl]-3-methyl-1-benzofuran-2-carboxamide can reduce pain sensitivity in animal models of chronic pain, without producing the side effects associated with traditional pain medications.